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Compound of Interest

Compound Name: DSPE-PEG-Fluor 647,MW 2000

Cat. No.: B12384108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical micelle concentration (CMC)

of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(DSPE-PEG-2000), a crucial parameter for the formulation of micelle-based drug delivery

systems. This document outlines the quantitative CMC values reported in the literature, details

the experimental protocols for their determination, and illustrates the underlying principles of

DSPE-PEG-2000's function in drug delivery.

Quantitative Data on the Critical Micelle
Concentration of DSPE-PEG-2000
The CMC of DSPE-PEG-2000 is the concentration at which individual lipid molecules (unimers)

begin to self-assemble into micelles. This value is highly dependent on the solvent composition,

particularly the ionic strength. The presence of salts in buffer solutions can significantly

decrease the CMC compared to pure water. Below is a summary of reported CMC values for

DSPE-PEG-2000 under different conditions.
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Solvent/Buffer
System

CMC Value (µM)
Molar Equivalent
(M)

Reference(s)

Pure Water 10 - 20 1 x 10-5 - 2 x 10-5 [1]

HEPES Buffered

Saline
0.5 - 1.0 5 x 10-7 - 1 x 10-6

Not Specified ~1 1 x 10-6

Not Specified 0.5 - 1.5 5 x 10-7 - 1.5 x 10-6

Experimental Protocols for CMC Determination
The determination of the CMC is critical for understanding and optimizing the performance of

DSPE-PEG-2000 in drug delivery applications. Several methods can be employed, with

fluorescence spectroscopy and surface tension measurements being among the most

common.

Fluorescence Spectroscopy using a Pyrene Probe
This method is highly sensitive and relies on the change in the fluorescence properties of a

probe, such as pyrene, as it partitions from a polar aqueous environment to the non-polar core

of the micelles.

Materials:

DSPE-PEG-2000

Pyrene

Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Organic solvent for pyrene stock solution (e.g., acetone or ethanol)

Spectrofluorometer

Procedure:
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Preparation of DSPE-PEG-2000 Solutions: Prepare a series of DSPE-PEG-2000 solutions in

the desired aqueous buffer, with concentrations spanning the expected CMC.

Preparation of Pyrene Stock Solution: Prepare a stock solution of pyrene in a suitable

organic solvent (e.g., 6x10-6 M in acetone).

Sample Preparation: To each DSPE-PEG-2000 solution, add a small aliquot of the pyrene

stock solution to achieve a final pyrene concentration of approximately 0.5 µM to 7x10-7 M.

[2] Ensure the volume of the organic solvent is minimal (e.g., ~0.1% of the final volume) to

avoid affecting the micellization process.[2] Alternatively, the solvent can be evaporated after

adding the pyrene stock.[2]

Equilibration: Allow the samples to equilibrate, typically by incubating them in the dark to

allow for the partitioning of pyrene into the micellar cores.

Fluorescence Measurement: Measure the fluorescence emission spectrum of each sample

using a spectrofluorometer. For pyrene, the excitation wavelength is typically set around 334

nm, and the emission spectrum is recorded from 350 to 450 nm.[3]

Data Analysis: A key parameter is the ratio of the intensities of the first (I1 at ~372 nm) and

third (I3 at ~383 nm) vibronic peaks of the pyrene emission spectrum (I1/I3) or the inverse

ratio (I3/I1).[3][4] This ratio is sensitive to the polarity of the microenvironment of the pyrene

molecules. Plot the I1/I3 or I3/I1 ratio as a function of the logarithm of the DSPE-PEG-2000

concentration. The CMC is determined from the inflection point of this curve, which signifies

the onset of micelle formation and the partitioning of pyrene into the hydrophobic micellar

core.[4]

Surface Tension Measurement
This classic method is based on the principle that surfactants, like DSPE-PEG-2000, reduce

the surface tension of a solution. Once micelles form, the concentration of free monomers in

the solution remains relatively constant, leading to a plateau in the surface tension

measurements.

Materials:

DSPE-PEG-2000
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High-purity water or desired aqueous buffer

Tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method)

Procedure:

Solution Preparation: Prepare a series of DSPE-PEG-2000 solutions in high-purity water or

the chosen buffer, with concentrations ranging from well below to well above the anticipated

CMC.

Surface Tension Measurement: Measure the surface tension of each solution using a

calibrated tensiometer. It is crucial to ensure the cleanliness of the ring or plate and to allow

the system to reach equilibrium before each measurement.

Data Plotting: Plot the surface tension as a function of the logarithm of the DSPE-PEG-2000

concentration.

CMC Determination: The resulting plot will typically show a sharp decrease in surface

tension with increasing concentration, followed by a point where the surface tension

becomes relatively constant.[5] The concentration at which this break occurs is the CMC.[5]

[6] This point can be determined by the intersection of the two linear portions of the graph.[5]

[6]

DSPE-PEG-2000 in Drug Delivery: The "Stealth"
Effect
DSPE-PEG-2000 is a cornerstone of "stealth" liposome and micelle technology. The PEGylated

surface of the nanocarrier creates a hydrophilic shield that reduces recognition and uptake by

the mononuclear phagocyte system (MPS), also known as the reticuloendothelial system

(RES).[7] This "stealth" characteristic prolongs the circulation time of the drug-loaded

nanoparticles, thereby increasing the probability of their accumulation at the target site, such as

a tumor, through the enhanced permeability and retention (EPR) effect.[8]

Below is a diagram illustrating the workflow of a DSPE-PEG-2000-formulated nanocarrier in

drug delivery.
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Caption: Workflow of DSPE-PEG-2000 micelles in drug delivery.

This guide provides foundational knowledge on the critical micelle concentration of DSPE-

PEG-2000 and its application. For specific experimental conditions and further details,

researchers are encouraged to consult the primary literature cited.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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